N-1,3-benzodioxol-5-yl-2-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C17H17NO5/c1-20-13-5-3-11(7-15(13)21-2)8-17(19)18-12-4-6-14-16(9-12)23-10-22-14/h3-7,9H,8,10H2,1-2H3,(H,18,19)
• InChI Key: VZKDVJXJGUXPBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)NC2=CC3=C(C=C2)OCO3)OC
• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol

Description

N-1,3-benzodioxol-5-yl-2-(3,4-dimethoxyphenyl)acetamide, also known as 2C-B, is a synthetic psychoactive substance that belongs to the phenethylamine family. It was first synthesized by Alexander Shulgin in 1974 and gained popularity as a recreational drug in the 1990s. However, 2C-B has also shown potential in scientific research, particularly in the fields of neuroscience and pharmacology.

Mechanism of Action

N-1,3-benzodioxol-5-yl-2-(3,4-dimethoxyphenyl)acetamide acts as a partial agonist at the 5-HT2A receptor, which is a subtype of the serotonin receptor. It also has affinity for other serotonin receptors, as well as dopamine receptors. The exact mechanism of action of N-1,3-benzodioxol-5-yl-2-(3,4-dimethoxyphenyl)acetamide is not fully understood, but it is thought to modulate the activity of these neurotransmitters in the brain.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-1,3-benzodioxol-5-yl-2-(3,4-dimethoxyphenyl)acetamide include increased heart rate, blood pressure, and body temperature. It also causes changes in perception, mood, and thought processes. In high doses, N-1,3-benzodioxol-5-yl-2-(3,4-dimethoxyphenyl)acetamide can cause hallucinations and altered states of consciousness.

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-benzodioxol-5-yl-2-(3,4-dimethoxyphenyl)acetamide in lab experiments is its relatively low toxicity compared to other psychoactive substances. It also has a shorter duration of action, which allows for more precise control over experimental conditions. However, the recreational use of N-1,3-benzodioxol-5-yl-2-(3,4-dimethoxyphenyl)acetamide has made it a controlled substance in many countries, which can limit its availability for research purposes.

Future Directions

There are several potential future directions for research on N-1,3-benzodioxol-5-yl-2-(3,4-dimethoxyphenyl)acetamide. One area of interest is its potential as a therapeutic agent for treating mental health conditions. Another area of research is the development of new psychoactive substances based on the structure of N-1,3-benzodioxol-5-yl-2-(3,4-dimethoxyphenyl)acetamide, which could have improved therapeutic properties or reduced side effects. Additionally, further research is needed to fully understand the mechanisms of action of N-1,3-benzodioxol-5-yl-2-(3,4-dimethoxyphenyl)acetamide and its effects on the brain.

Synthesis Methods

The synthesis of N-1,3-benzodioxol-5-yl-2-(3,4-dimethoxyphenyl)acetamide involves the reaction of 2,5-dimethoxybenzaldehyde with nitroethane to yield 2,5-dimethoxyphenyl-2-nitropropene. This intermediate is then reduced with iron powder and acetic acid to produce 2,5-dimethoxyphenylacetone. Finally, the acetone is reacted with 1,3-benzodioxole and methylamine to form N-1,3-benzodioxol-5-yl-2-(3,4-dimethoxyphenyl)acetamide.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-2-(3,4-dimethoxyphenyl)acetamide has been studied for its potential therapeutic effects in treating conditions such as depression, anxiety, and post-traumatic stress disorder (PTSD). It has also been used in neuroscience research to study the mechanisms of action of other psychoactive substances, such as serotonin and dopamine.